2,3-Dihydroxypropyl Valproate-d5

• Molecular Formula: C₁₁H₁₇D₅O₄
• Molecular Weight: 223.32
• Synonyms: 2,3-Dihydroxypropyl 2-Propylpentanoate-d5; 2-Propyl-pentanoic Acid-d5 2,3-Dihydroxypropyl Ester-d5; Glyceryl Valproate-d5_x000B_

Description

2,3-Dihydroxypropyl Valproate-d5 is a deuterated derivative of valproic acid, a well-known anticonvulsant and mood-stabilizing drug. The compound features a 2,3-dihydroxypropyl ester group attached to valproic acid, with five deuterium atoms (denoted by "-d5") replacing hydrogen atoms at specific positions. Deuterium substitution is a strategic modification to enhance metabolic stability, prolong half-life, and reduce off-target effects compared to non-deuterated analogs .

Comparison with Similar Compounds

Table 1: Key Features of 2,3-Dihydroxypropyl Valproate-d5 and Similar Compounds

Compound	Structure	Primary Applications	Synthesis Highlights	Deuterated?
2,3-Dihydroxypropyl Valproate-d5	Valproate ester with 2,3-dihydroxypropyl group and deuterium substitution	Anticonvulsant (hypothesized)	Deuterium incorporation via isotopic exchange (inferred)	Yes
Iosimenol	Triiodinated benzenedicarboxamide with multiple 2,3-dihydroxypropyl groups	X-ray contrast agent	Multi-step condensation with iodinated intermediates	No
2,3-Dihydroxypropyl Methacrylate (DHPMA)	Methacrylate ester with 2,3-dihydroxypropyl group	Dental materials, medical coatings, adhesives	Free-radical polymerization of methacrylate monomers	No
Takeda Inhibitor Intermediate	Pyrido[2,3-d]pyrimidine-dione with 2,3-dihydroxypropyl moiety	Inhibitor synthesis (e.g., anticancer agents)	Enantiomerically pure transfer reagents with protecting groups	No

Key Insights:

Structural Similarities : All compounds feature a 2,3-dihydroxypropyl group, which enhances solubility or serves as a synthetic handle. However, functional groups (e.g., valproate ester, iodinated aromatic rings, methacrylate) dictate divergent applications.

Deuterium Effects: 2,3-Dihydroxypropyl Valproate-d5 is unique in its deuterium substitution, a strategy absent in Iosimenol, DHPMA, or the Takeda intermediate.

Synthetic Approaches: Iosimenol employs iodination and condensation steps for radiocontrast properties . DHPMA is synthesized via methacrylate monomer polymerization, optimized for industrial scalability . The Takeda intermediate uses enantiomerically pure 2,3-dihydroxypropyl transfer reagents with protecting groups (e.g., 1,2-diol), highlighting precision in chiral synthesis .

Market and Industrial Relevance

• DHPMA : The market for 2,3-Dihydroxypropyl Methacrylate is projected to grow at a 5.7% CAGR (2023–2033), driven by demand in medical coatings and adhesives . This contrasts with 2,3-Dihydroxypropyl Valproate-d5, which is likely niche due to its specialized pharmaceutical role.
• Iosimenol: As a contrast agent, its production focuses on high-purity iodinated compounds, a different industrial niche compared to deuterated pharmaceuticals .

Pharmacokinetic and Toxicological Considerations

• Toxicity: While emphasizes handling chemicals with moderate chronic toxicity (e.g., hydrofluoric acid), 2,3-Dihydroxypropyl Valproate-d5’s toxicity profile remains uncharacterized in the provided data. However, valproic acid derivatives are known for hepatotoxicity risks, suggesting a need for rigorous safety studies.
• Metabolic Stability : Deuterium in 2,3-Dihydroxypropyl Valproate-d5 may mitigate rapid metabolism, a common issue with valproate esters, by stabilizing carbon-deuterium bonds against enzymatic cleavage .

Research Findings and Data

Table 2: Market Data for 2,3-Dihydroxypropyl Methacrylate (DHPMA)

Metric	Value (2023)	Projected Value (2033)	CAGR
Market Size	US$ 246.5 million	US$ 428.6 million	5.7%
Key Applications	Dental materials, medical coatings, adhesives	—	—